Cas no 90322-28-4 (3,5-Hexadien-2-one,4,5-dimethyl-)

• Product Name: 3,5-Hexadien-2-one,4,5-dimethyl-
• CAS No: 90322-28-4
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 798240
• Update Time: 2024-02-02

3,5-Hexadien-2-one,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-2-one,4,5-dimethyl-
• 3,5-Hexadien-2-one, 4,5-dimethyl- (7CI)
• 3,5-Hexadien-2-one, 4,5-dimethyl-

• Inchi： 1S/C8H12O/c1-6(2)7(3)5-8(4)9/h5H,1H2,2-4H3
• InChI Key： CGBLVMKFHRACGZ-UHFFFAOYSA-N
• SMILES： CC(=O)C=C(C)C(C)=C

Computed Properties

• Exact Mass: 124.089
• Monoisotopic Mass: 124.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.09780